Cas no 653570-19-5 (2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester)
653570-19-5 structure
Product Name:2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester
CAS No:653570-19-5
MF:C14H13NO4S
MW:291.32232260704
CID:400545
PubChem ID:11483173
Update Time:2025-04-19
2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester
- dimethyl 8-methylsulfanylquinoline-2,4-dicarboxylate
- DTXSID80467374
- 653570-19-5
-
- Inchi: 1S/C14H13NO4S/c1-18-13(16)9-7-10(14(17)19-2)15-12-8(9)5-4-6-11(12)20-3/h4-7H,1-3H3
- InChI Key: AWCRLAAHDRIYPQ-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CC2=C(C(=O)OC)C=C(C(=O)OC)N=C21
Computed Properties
- Exact Mass: 291.05659
- Monoisotopic Mass: 291.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 90.8Ų
Experimental Properties
- PSA: 65.49
2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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